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Compound of Interest

Compound Name: Resveratrol-d4

Cat. No.: B592770

Essential Safety and Handling Guide for
Resveratrol-d4

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Resveratrol-d4, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
regulatory compliance.

Hazard Identification and Classification

Resveratrol-d4 is classified with significant hazards that necessitate careful handling. The
primary risks are summarized below.

Hazard Class GHS Classification Hazard Statement

H225: Highly flammable liquid

Flammability Flammable Liquids 2 q o
and vapor

Health Hazard Carcinogenicity 1A H350: May cause cancer[1]

L H319: Causes serious eye
Health Hazard Eye Irritation 2A

irritation[1]

Personal Protective Equipment (PPE)
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The use of appropriate Personal Protective Equipment is mandatory to create a barrier
between the handler and the chemical, minimizing exposure.[2][3] The minimum required PPE
for handling Resveratrol-d4 is detailed below.

Body Part Required PPE Specification and Purpose

A fire-resistant lab coat is

recommended to protect
Torso/Body Laboratory Coat ) ]

clothing and skin from

splashes and spills.[3]

Nitrile gloves are suitable for
protection against chemical
) ] splashes.[4][5] Ensure to
Hands Chemical-Resistant Gloves
remove and replace gloves
immediately after contact with

the chemical.[5]

Chemical splash goggles are
required to protect the eyes.[5]
) [6] A face shield must be worn
Eyes/Face Safety Goggles & Face Shield ] -
in addition to goggles when
there is a significant risk of

splashing.[3][5]

A NIOSH/MSHA approved
respirator should be used if

Respiratory Respirator ventilation is inadequate or if
exposure limits may be
exceeded.[7]

Required to prevent injury from
Feet Closed-Toe Shoes
spills or dropped objects.[3][4]

Procedural Guide: Handling and Disposal of
Resveratrol-d4
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This section provides a step-by-step protocol for the safe handling and disposal of
Resveratrol-d4.

Step 1: Pre-Handling Preparations

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for trans-Resveratrol-d4.[1]

o Work Area Setup: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood.[1][8] Confirm that an eyewash station and safety shower are easily
accessible.[7]

o Assemble Equipment: Prepare all necessary non-sparking tools and explosion-proof
electrical equipment.[1] Ensure containers are properly grounded and bonded to prevent
static discharge.[1]

o Eliminate Ignition Sources: Keep the handling area free of heat, sparks, open flames, and
other ignition sources.[1] Smoking is strictly prohibited.[1]

e Put on PPE: Don all required personal protective equipment as specified in the table above.

Step 2: Handling Protocol

¢ Opening the Container: Open the receptacle with care to avoid splashes or creating
aerosols.

o Transferring/Weighing: Handle the substance carefully, avoiding dust formation and direct
contact with skin or eyes.[7][8]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1]

Step 3: Storage and Disposal

o Storage: Keep the container tightly sealed and store it in a cool, dry, and well-ventilated
location.[1][8] The storage area should be locked and secured.[1]

o Disposal: Resveratrol-d4 and its container must be treated as hazardous waste.[1][8]
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[e]

Do not dispose of it with household garbage.[1]

o

Do not allow the product to enter the sewage system.[1][8]

[¢]

All disposal activities must be in strict accordance with local, regional, and national
regulations.[1][8]

[¢]

Contaminated packaging should be handled in the same manner as the substance itself.

[8]

Emergency First Aid Procedures

In case of exposure, follow these immediate first aid measures and seek medical attention.

Exposure Route First Aid Instructions

Immediately rinse cautiously with water for
several minutes.[1] Remove contact lenses if

Eye Contact present and easy to do so. Continue rinsing. If
eye irritation persists, get medical

advice/attention.[1]

Take off immediately all contaminated clothing.

Skin Contact [1] Rinse the skin with plenty of water or shower.

[1](8]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] o
artificial respiration. Get medical attention if
symptoms occur.[7]

Clean the mouth with water and drink plenty of

Ingestion water afterwards. Do not induce vomiting. Get

medical attention if you feel unwell.[7][8]

Workflow for Handling Resveratrol-d4
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1. Preparation Phase Emergency Protocol

Review SDS - Exposure Event

'

Setup Work Area
(Fume Hood, Eyewash)

'

Don Required PPE Seek Medical Attention

Administer First Aid

2. Handling Phase

Ground Equipment

Handle Compound
(Avoid Dust/Contact)

Wash Hands After Use

3. Post-Handling & Disposal

Store in Cool, Dry,
Locked Location

Decontaminate Work Area

Dispose as Hazardous Waste
(Follow Regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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